Cas no 3059-97-0 (D-Isovaline)

D-Isovaline is a non-proteinogenic amino acid with a unique stereochemical configuration, distinguished by its D-enantiomeric form. It exhibits notable stability and resistance to enzymatic degradation, making it valuable in peptide synthesis and chiral research. Its structural properties contribute to enhanced binding specificity in molecular interactions, particularly in studies involving receptor modulation and bioactive compound development. D-Isovaline is also utilized in asymmetric catalysis and as a building block for non-natural peptide analogs. Its high purity and defined stereochemistry ensure reproducibility in experimental applications, supporting advancements in pharmaceutical and biochemical research. The compound’s inertness under physiological conditions further underscores its utility in probing biological systems.

D-Isovaline structure

Product Name:D-Isovaline

CAS No:3059-97-0

MF:C₅H₁₁NO₂

MW:117.146341562271

MDL:MFCD00800497

CID:43752

PubChem ID:2724877

Update Time:2025-08-03

D-Isovaline Chemical and Physical Properties

Names and Identifiers

- D-Isovaline
- (R)-(-)-2-Amino-2-methylbutanoic acid
- D(-)-Isovaline
- (R)-2-amino-2-methylbutanoic acid
- (R)-alpha-Ethyl alanine
- H-alpha-Et-L-Ala-OH
- (2R)-(hydroxymethyl)glutamic acid
- (2R)-2-(hydroxymethyl)glutamic acid
- (2R)-2-amino-2-methylbutanoic acid
- (2R)-2-Amino-2-methylbutansaeure
- (R)-(-)-Isovalin
- (R)-2-(hydroxymethyl)glutamic acid
- (R)-isovaline
- CTK1A9164
- L-Glutamic acid, 2-(hydroxymethyl)-
- (R)-2-Amino-2-methylbutyricacidhydrochloride
- UNII-IF7U5GXQ28
- 3059-97-0
- F12073
- (S)-2-amino-2-methylbutanoicacid
- DS-16192
- racemic isovaline
- AM10160
- AKOS015853728
- Isovaline D-form [MI]
- DB04171
- IF7U5GXQ28
- Q27095005
- (2R)-2-Amino-2-methylbutyric acid
- Isovaline, D-
- (R)-2-AMINO-2-METHYLBUTYRIC ACID
- AC-4457
- AB07274
- (R)-alpha-Ethylalanine (>98%, >99%ee) (H-D-Iva-OH)
- .ALPHA.-METHYL-D-.ALPHA.-AMINOBUTYRIC ACID
- alpha-Methyl-D-alpha-aminobutyric acid
- (R)-2-amino-2-methyl-butyric acid
- CS-W008544
- SCHEMBL23349
- 2-Ethylalanine
- NS00068427
- MFCD00800497
- DTXSID501016649
- HY-W008544
- (R)-(-)-Isovaline
- GCHPUFAZSONQIV-RXMQYKEDSA-N
- ISOVALINE D-FORM
- DTXCID101474843
- MDL： MFCD00800497
- Inchi： 1S/C5H11NO2/c1-3-5(2,6)4(7)8/h3,6H2,1-2H3,(H,7,8)/t5-/m1/s1
- InChI Key： GCHPUFAZSONQIV-RXMQYKEDSA-N
- SMILES： OC([C@@](C)(CC)N)=O

Computed Properties

Exact Mass: 117.07900
Monoisotopic Mass: 117.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -2.3

Experimental Properties

Color/Form: Not determined
Density: 1.0700
Melting Point: 276-278°C
Boiling Point: 213.6ºC at 760 mmHg
Flash Point: 83ºC
Refractive Index: 1.465
Water Partition Coefficient: Soluble
PSA: 63.32000
LogP: 0.89870
Solubility: Soluble in water
Specific Rotation: -9.4 º (c=5, water 25 ºC)

D-Isovaline Security Information

Hazard Statement： H302-H315-H319-H335
Safety Instruction： S24/25
Safety Term：S24/25

D-Isovaline Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

D-Isovaline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A898153-5mg	(R)-2-Amino-2-methylbutanoic Acid	3059-97-0		5mg	$ 50.00	2022-06-07
TRC	A898153-10mg	(R)-2-Amino-2-methylbutanoic Acid	3059-97-0		10mg	$ 65.00	2022-06-07
TRC	A898153-50mg	(R)-2-Amino-2-methylbutanoic Acid	3059-97-0		50mg	$ 115.00	2022-06-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BC406-100mg	D-Isovaline	3059-97-0	97%	100mg	690CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BC406-250mg	D-Isovaline	3059-97-0	97%	250mg	1351CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BC406-1g	D-Isovaline	3059-97-0	97%	1g	2279.0CNY	2021-07-16
Fluorochem	208668-250mg	D-Isovaline	3059-97-0	95%	250mg	￡112.00	2022-03-01
Fluorochem	208668-1g	D-Isovaline	3059-97-0	95%	1g	￡244.00	2022-03-01
Fluorochem	208668-5g	D-Isovaline	3059-97-0	95%	5g	￡896.00	2022-03-01
ChemScence	CS-W008544-100mg	D-Isovaline	3059-97-0	≥97.0%	100mg	$59.0	2022-04-02

D-Isovaline Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:3059-97-0)D-Isovaline

Order Number:A820450

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:09

Price ($):283.0

Email:sales@amadischem.com

Product Official Link

D-Isovaline Related Literature

1. Synthesis of α,α-disubstituted unnatural amino acid derivatives using the aza-[2,3]-Wittig sigmatropic rearrangement

James C. Anderson,Sarah Skerratt J. Chem. Soc. Perkin Trans. 1 2002 2871
2. Synthesis of α,α-disubstituted unnatural amino acid derivatives using the aza-[2,3]-Wittig sigmatropic rearrangement

James C. Anderson,Sarah Skerratt J. Chem. Soc. Perkin Trans. 1 2002 2871
3. Selective adsorption and chiral amplification of amino acids in vermiculite clay-implications for the origin of biochirality

Donald G. Fraser,Daniel Fitz,T. Jakschitz,Bernd M. Rode Phys. Chem. Chem. Phys. 2011 13 831
4. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis

Majid M. Heravi,Vahideh Zadsirjan,Behnaz Farajpour RSC Adv. 2016 6 30498

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